Ethyl 4-(chlorosulphonyl)-2,5-dimethyl-3-furoate

• IUPAC Name: ethyl 4-chlorosulfonyl-2,5-dimethylfuran-3-carboxylate
• InChI: InChI=1S/C9H11ClO5S/c1-4-14-9(11)7-5(2)15-6(3)8(7)16(10,12)13/h4H2,1-3H3
• InChI Key: OPVQUCBSIFLMKM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC(=C1S(=O)(=O)Cl)C)C
• Molecular Formula: C9H11ClO5S
• Molecular Weight: 266.70 g/mol

Description

Ethyl 4-(chlorosulphonyl)-2,5-dimethyl-3-furoate is a chemical compound that likely contains a furan ring (a five-membered aromatic ring with four carbon atoms and one oxygen), two methyl groups attached to the 2 and 5 positions of the furan ring, a chlorosulfonyl group attached to the 4 position, and an ethyl ester group attached to the 3 position.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the furan ring, the introduction of the methyl groups, and the attachment of the chlorosulfonyl and ethyl ester groups. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the furan ring, which is aromatic and planar. The chlorosulfonyl group is a good leaving group, and the ethyl ester group can participate in various reactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the chlorosulfonyl and ethyl ester groups, both of which can undergo various reactions. For instance, the chlorosulfonyl group can participate in substitution reactions, while the ester group can undergo hydrolysis, among other reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors influencing these properties could include the compound’s polarity, its molecular weight, and the presence of functional groups.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the synthesis of other compounds, or it could have applications in fields like materials science or medicinal chemistry.